Cas no 3401-74-9 (Didodecyldimethylammonium Chloride)

• Product Name: Didodecyldimethylammonium Chloride
• CAS No: 3401-74-9
• MF: C₂₆H₅₆ClN
• MW: 418.182547569275
• MDL: MFCD00038724
• CID: 44115
• PubChem ID: 253660525
• Update Time: 2026-05-14

Didodecyldimethylammonium Chloride Chemical and Physical Properties

Names and Identifiers

• N-Dodecyl-N,N-dimethyldodecan-1-aminium chloride
• Didodecyldimethylammonium chloride
• didodecyl(dimethyl)azanium,chloride
• Aliquat 204
• D122
• D1221
• DDDMAC
• dilauryldimethylammonium chloride
• Dilauryldimonium chloride
• dimethyldicocoammonium chloride
• dimethyl-didodecyl-ammonium chloride
• Dimethyldilaurylammonium chloride
• Isothan DL
• Isothan DL 1
• N,N-dimethyl-N,N-didodecylammonium chloride
• Quaternium-47
• 1-Dodecanaminium,N-dodecyl-N,N-dimethyl-, chloride (9CI)
• Ammonium, didodecyldimethyl-, chloride(8CI)
• Didodecyldimethylammonium chloride (6CI,7CI)
• AQ 212
• Dimethyldidodecylammonium chloride
• Quartamin D 24E
• Quaternium 47
• Didodecyldimethylammonium Chloride

• MDL： MFCD00038724
• Inchi： 1S/C26H56N.ClH/c1-5-7-9-11-13-15-17-19-21-23-25-27(3,4)26-24-22-20-18-16-14-12-10-8-6-2;/h5-26H2,1-4H3;1H/q+1;/p-1
• InChI Key： WLCFKPHMRNPAFZ-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCC.[Cl-]

Computed Properties

• Exact Mass: 417.41000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or yellowish paste, slightly soluble in water, easily soluble in polar solvents
• Melting Point: 131°C(lit.)
• PSA: 0.00000
• LogP: 5.90860
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in water, easily soluble in polar solvents.

Didodecyldimethylammonium Chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Safety Instruction： S26; S36; S37/39; S36/37/39
• RTECS：JR2120000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Catalysts